Tert-butyl 4-(hydrazinecarbonothioyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(aminocarbamothioyl)piperazine-1-carboxylate
• InChI: InChI=1S/C10H20N4O2S/c1-10(2,3)16-9(15)14-6-4-13(5-7-14)8(17)12-11/h4-7,11H2,1-3H3,(H,12,17)
• InChI Key: LLHIBNJSCYSEHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=S)NN
• Molecular Formula: C10H20N4O2S
• Molecular Weight: 260.36 g/mol

Description

Tert-butyl 4-(hydrazinecarbonothioyl)piperazine-1-carboxylate is a derivative of N-Boc piperazine. Piperazine and N-Boc piperazine and their simple derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Synthesis Analysis

The synthesis of similar compounds, tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, has been reported. They were characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies.

Molecular Structure Analysis

The structures of similar compounds were confirmed by single crystal X-ray diffraction analysis. The molecule of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate is linear in shape with the ethyl acetate moiety adopting a fully extended conformation, while the molecule of tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate is L-shaped with the molecule being twisted at the C10 atom.

Chemical Reactions Analysis

While specific chemical reactions involving Tert-butyl 4-(hydrazinecarbonothioyl)piperazine-1-carboxylate are not available, similar compounds have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antibacterial Activity : Investigations into the antibacterial properties of this compound could lead to novel antibiotics. .

Organic Synthesis and Building Blocks

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Synthesis routes and methods

Procedure details

TEA (2.1 mL, 0.015 mol) was added to a solution of tert-butyl piperazine-1-carboxylate (1.86 g, 0.01 mol) and di-(1H-imidazol-1-yl)methanethione (2.67 g, 0.015 mol) in THF (30 mL) at rt. The reaction mixture was stirred at rt for 2 hrs., then hydrazine hydrate (0.73 mL, 0.015 mol) was added. The resultant solution was stirred at rt for another 2 hrs. The reaction mixture was quenched with saturated sodium chloride (15 mL) and extracted with EtOAc (3×). The combined organic layer was dried over Na2SO4, concentrated and recrystallized (3:1 petroleum ether/EtOAc) to afford tert-butyl 4-(hydrazinecarbonothioyl)piperazine-1-carboxylate (2.2 g, 85%) as a light yellow solid.